Cas no 1110884-69-9 ((7-methyl-2-oxo-2H-chromen-4-yl)methyl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate)

• Product Name: (7-methyl-2-oxo-2H-chromen-4-yl)methyl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate
• CAS No: 1110884-69-9
• MF: C₂₁H₂₂N₂O₄S
• MW: 398.475384235382
• CID: 6315943
• PubChem ID: 33988338
• Update Time: 2025-05-24

(7-methyl-2-oxo-2H-chromen-4-yl)methyl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate Chemical and Physical Properties

Names and Identifiers

• Z92726822
• EN300-26605624
• AKOS034710380
• 1110884-69-9
• (7-methyl-2-oxochromen-4-yl)methyl 3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)propanoate
• (7-methyl-2-oxo-2H-chromen-4-yl)methyl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate

• Inchi： 1S/C21H22N2O4S/c1-12-5-6-17-15(10-20(25)27-18(17)9-12)11-26-19(24)8-7-16-13(2)22-21(28-4)23-14(16)3/h5-6,9-10H,7-8,11H2,1-4H3
• InChI Key： QRJXWYZSZMCRES-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(C)=C(C(C)=N1)CCC(=O)OCC1=CC(=O)OC2C=C(C)C=CC1=2

Computed Properties

• Exact Mass: 398.13002836g/mol
• Monoisotopic Mass: 398.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 104Ų

Additional information on (7-methyl-2-oxo-2H-chromen-4-yl)methyl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate

Introduction to (7-methyl-2-oxo-2H-chromen-4-yl)methyl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate (CAS No: 1110884-69-9)

The compound (7-methyl-2-oxo-2H-chromen-4-yl)methyl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate (CAS No: 1110884-69-9) is a highly specialized organic molecule with significant potential in the fields of pharmacology and material science. This compound, characterized by its complex structure, has garnered attention due to its unique chemical properties and promising applications in drug development and advanced materials research.

Recent studies have highlighted the importance of chromene derivatives in medicinal chemistry, particularly for their potential as anti-inflammatory and antioxidant agents. The chromenyl group in this compound contributes to its stability and bioavailability, making it a valuable candidate for therapeutic interventions. Additionally, the presence of a pyrimidine ring further enhances its pharmacological profile, as pyrimidines are known for their role in nucleic acid synthesis and their ability to modulate enzyme activity.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity, ensuring that the compound meets the stringent requirements of pharmaceutical applications. The use of methylsulfanyl groups in the pyrimidine ring has been shown to improve the molecule's solubility and reduce potential side effects, making it a safer option for clinical trials.

One of the most exciting developments related to this compound is its application in targeted drug delivery systems. The propanoate ester group plays a crucial role in enhancing the molecule's ability to penetrate cellular membranes, thereby improving its efficacy as a therapeutic agent. Recent experiments have demonstrated that this compound can be effectively loaded into lipid nanoparticles, a promising approach for delivering drugs directly to specific tissues or organs.

The structural integrity of this compound is further supported by its molecular weight and melting point, which are critical parameters for ensuring its stability under various storage conditions. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity, providing researchers with reliable data for further studies.

In terms of environmental impact, this compound has been shown to degrade efficiently under aerobic conditions, reducing concerns about its persistence in the environment. This characteristic aligns with current trends toward sustainable chemistry practices and eco-friendly drug development.

Looking ahead, ongoing research is focused on exploring the bioavailability and metabolism of this compound in vivo. Preliminary results suggest that it has favorable pharmacokinetic properties, making it a strong candidate for further preclinical testing. Additionally, efforts are underway to investigate its potential as an anticancer agent, leveraging its ability to inhibit key enzymes involved in tumor growth and metastasis.

In conclusion, (7-methyl-2-oxo-2H-chromen-4-yl)methyl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-y]propanoate (CAS No: 1110884_69_9) represents a significant advancement in organic chemistry with wide-ranging applications across multiple disciplines. Its unique structure, coupled with cutting-edge research findings, positions it as a key player in the development of novel therapeutic agents and advanced materials.